Cas no 83728-40-9 (2-(cyclopropylmethoxy)benzonitrile)

2-(Cyclopropylmethoxy)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a cyclopropylmethoxy group at the ortho position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, while the nitrile group offers functionalization potential for further derivatization. Its stability under various reaction conditions and compatibility with diverse synthetic pathways make it a preferred choice for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-(cyclopropylmethoxy)benzonitrile structure

83728-40-9 structure

Product Name:2-(cyclopropylmethoxy)benzonitrile

CAS No:83728-40-9

MF:C₁₁H₁₁NO

MW:173.211142778397

MDL:MFCD01314164

CID:709214

PubChem ID:2794893

Update Time:2025-10-29

2-(cyclopropylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,2-(cyclopropylmethoxy)-
- 2-(CYCLOPROPYLMETHOXY)BENZONITRILE
- 2-(cyclopropylmethoxy)benzonitrile, AldrichCPR
- CS-0269482
- A840638
- 83728-40-9
- F87537
- SCHEMBL1667103
- AKOS000261793
- A1-19410
- DTXSID60383482
- FT-0641918
- L-CYSTEINEHYDANTOIN
- EN300-82768
- STL584254
- 2-(cyclopropylmethoxy)benzonitrile
- MDL： MFCD01314164
- Inchi： 1S/C11H11NO/c12-7-10-3-1-2-4-11(10)13-8-9-5-6-9/h1-4,9H,5-6,8H2
- InChI Key： CHNJGSSTVQFKLP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C#N)CC1CC1

Computed Properties

Exact Mass: 173.08400
Monoisotopic Mass: 173.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33Å²

Experimental Properties

Density: 1.12
Boiling Point: 312.1°C at 760 mmHg
Flash Point: 131.6°C
Refractive Index: 1.557
PSA: 33.02000
LogP: 2.34708

2-(cyclopropylmethoxy)benzonitrile Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

2-(cyclopropylmethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-82768-0.05g	2-(cyclopropylmethoxy)benzonitrile	83728-40-9	95.0%	0.05g	$88.0	2025-03-21
Enamine	EN300-82768-0.1g	2-(cyclopropylmethoxy)benzonitrile	83728-40-9	95.0%	0.1g	$132.0	2025-03-21
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Enamine	EN300-82768-1.0g	2-(cyclopropylmethoxy)benzonitrile	83728-40-9	95.0%	1.0g	$470.0	2025-03-21
Enamine	EN300-82768-2.5g	2-(cyclopropylmethoxy)benzonitrile	83728-40-9	95.0%	2.5g	$923.0	2025-03-21
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1340152-50mg	2-(Cyclopropylmethoxy)benzonitrile	83728-40-9	97%	50mg	￥864.00	2024-07-28
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